Cas no 731826-52-1 (3-(4-benzylpiperidin-1-yl)sulfonylbenzoic acid)

• Product Name: 3-(4-benzylpiperidin-1-yl)sulfonylbenzoic acid
• CAS No: 731826-52-1
• MF: C₁₉H₂₁NO₄S
• MW: 359.439344167709
• CID: 3095110
• PubChem ID: 2412223
• Update Time: 2025-05-27

3-(4-benzylpiperidin-1-yl)sulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-benzylpiperidin-1-yl)sulfonyl]benzoic acid
• 3-(4-benzylpiperidin-1-yl)sulfonylbenzoic acid
• Z53036788
• MLS000999705
• AKOS001048695
• CHEMBL1463928
• 731826-52-1
• 3-[(4-benzylpiperidin-1-yl)sulfonyl]benzoicacid
• SR-01000048673-1
• AK-918/11886005
• HMS2843H12
• SMR000498899
• G35964
• SR-01000048673
• GEB82652
• EN300-08827
• 3-(4-benzylpiperidine-1-sulfonyl)benzoic acid

• Inchi： 1S/C19H21NO4S/c21-19(22)17-7-4-8-18(14-17)25(23,24)20-11-9-16(10-12-20)13-15-5-2-1-3-6-15/h1-8,14,16H,9-13H2,(H,21,22)
• InChI Key： VCMZMJVAZJSIKQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N1CCC(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 359.11912932Da
• Monoisotopic Mass: 359.11912932Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(4-benzylpiperidin-1-yl)sulfonylbenzoic acid

3-(4-Benzylpiperidin-1-yl)-sulfonylbenzoic acid (CAS No. 731826-52-1): A Comprehensive Overview

3-(4-Benzylpiperidin-1-yl)sulfonylbenzoic acid (CAS No. 731826-52-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzylpiperidine and sulfonylbenzoic acid moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential therapeutic uses of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis

The molecular structure of 3-(4-benzylpiperidin-1-yl)sulfonylbenzoic acid is defined by its benzylpiperidine and sulfonylbenzoic acid components. The benzylpiperidine moiety is a common structural feature in many bioactive compounds, known for its ability to modulate various receptors and enzymes. The sulfonylbenzoic acid group, on the other hand, imparts unique chemical and biological properties to the molecule, such as enhanced solubility and reactivity.

The synthesis of 3-(4-benzylpiperidin-1-yl)sulfonylbenzoic acid typically involves several steps. One common approach is to start with the reaction of 4-benzylpiperidine with an appropriate sulfonyl chloride, followed by the introduction of the benzoic acid moiety through a coupling reaction. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Biological Properties

3-(4-Benzylpiperidin-1-yl)sulfonylbenzoic acid has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and pain.

In addition to its anti-inflammatory effects, 3-(4-benzylpiperidin-1-yl)sulfonylbenzoic acid has also been found to possess neuroprotective properties. Research conducted on animal models has shown that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Potential Therapeutic Applications

The diverse biological activities of 3-(4-benzylpiperidin-1-yl)sulfonylbenzoic acid have led to its exploration in various therapeutic areas. One of the most promising applications is in the treatment of chronic pain. Chronic pain is a significant healthcare issue affecting millions of people worldwide, and current treatments often come with side effects or limited efficacy. The anti-inflammatory and analgesic properties of this compound make it a potential alternative or adjunct therapy for managing chronic pain conditions.

Beyond pain management, 3-(4-benzylpiperidin-1-yl)sulfonylbenzoic acid has also shown promise in the treatment of neurodegenerative diseases. Its neuroprotective effects could be harnessed to develop new therapies for conditions such as Alzheimer's disease, where oxidative stress plays a crucial role in neuronal damage. Preclinical studies have demonstrated that this compound can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.

Clinical Trials and Future Directions

The potential therapeutic benefits of 3-(4-benzylpiperidin-1-yl)sulfonylbenzoic acid have prompted several clinical trials to evaluate its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. However, further studies are needed to fully assess its therapeutic potential and optimize dosing regimens.

In addition to clinical trials, ongoing research is focused on understanding the molecular mechanisms underlying the biological activities of this compound. Advances in computational chemistry and molecular modeling are helping researchers identify key targets and pathways involved in its actions, which could lead to the development of more potent derivatives with improved therapeutic profiles.

Conclusion

3-(4-Benzylpiperidin-1-yl)sulfonylbenzoic acid (CAS No. 731826-52-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Ongoing research and clinical trials are paving the way for its use in treating chronic pain and neurodegenerative diseases. As our understanding of this compound continues to evolve, it holds great promise for advancing therapeutic options in these areas.